Cas no 1021059-06-2 (N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide)

• Product Name: N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide
• CAS No: 1021059-06-2
• MF: C₂₀H₂₁N₃O₂S₂
• MW: 399.529641866684
• CID: 6016514
• PubChem ID: 42208653
• Update Time: 2025-05-20

N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide
• N-[4-[3-oxo-3-(3-phenylpropylamino)propyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• AKOS024503435
• N-(4-(3-oxo-3-((3-phenylpropyl)amino)propyl)thiazol-2-yl)thiophene-2-carboxamide
• 1021059-06-2
• F5254-0325
• VU0639254-1

• Inchi： 1S/C20H21N3O2S2/c24-18(21-12-4-8-15-6-2-1-3-7-15)11-10-16-14-27-20(22-16)23-19(25)17-9-5-13-26-17/h1-3,5-7,9,13-14H,4,8,10-12H2,(H,21,24)(H,22,23,25)
• InChI Key： VVTTVVOLHRSBQM-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CS2)=O)=NC(=C1)CCC(NCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 399.10751927g/mol
• Monoisotopic Mass: 399.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 128Ų

Additional information on N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide

N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide: A Comprehensive Overview

The compound N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide (CAS No. 1021059-06-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring system and a thiophene moiety, both of which are known for their unique electronic properties and reactivity. Recent studies have highlighted its role in advanced materials development, drug delivery systems, and electronic applications.

Thiazole and thiophene are heterocyclic aromatic compounds that are widely studied due to their ability to participate in various chemical reactions and their applications in organic electronics. The presence of these groups in the molecule makes it a promising candidate for the development of novel materials with tailored properties. For instance, researchers have explored the use of this compound in the synthesis of conducting polymers and organic semiconductors, which are critical components in modern electronic devices such as flexible displays and solar cells.

One of the most recent advancements involving this compound is its application in drug delivery systems. The molecule's structure allows for the incorporation of functional groups that can enhance drug solubility and bioavailability. By modifying the side chains attached to the thiazole and thiophene rings, scientists have been able to create drug carriers with improved targeting capabilities. This innovation has significant implications for the pharmaceutical industry, particularly in the development of personalized medicine and targeted therapies.

In addition to its role in materials science and pharmacology, N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide has also been investigated for its potential in catalysis. The molecule's ability to act as a ligand in transition metal complexes has led to the discovery of highly efficient catalysts for organic transformations. These catalysts have been used in the synthesis of complex organic molecules, including those with intricate stereochemistry, which are essential for drug discovery and agrochemical development.

From a synthetic perspective, the preparation of this compound involves a series of multi-step reactions that require precise control over reaction conditions. Researchers have developed innovative methodologies to optimize the synthesis process, ensuring high yields and purity. These advancements have made it possible to scale up production for industrial applications while maintaining quality standards.

Looking ahead, the future of N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)thiophene-2-carboxamide lies in its continued exploration across diverse scientific domains. Its unique combination of structural features makes it a versatile building block for designing advanced materials with unprecedented properties. As research progresses, we can expect this compound to play an increasingly important role in shaping the next generation of technologies and therapeutic solutions.